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Compound of Interest

Compound Name: Cyclic HPMPC

Cat. No.: B166231

Initial investigations into the application of a compound designated GS-0930 in organotypic raft
cultures have hit a roadblock, as extensive searches reveal "GS-0930" to be a classification for
a federal job series rather than a research compound. This misidentification precludes the
creation of the requested detailed application notes, protocols, and data analysis for the
scientific community.

Searches for "GS-0930" in scientific and chemical databases have failed to identify any
chemical entity, drug candidate, or research molecule with this designation. Instead, results
consistently point to the U.S. Office of Personnel Management's (OPM) General Schedule (GS)
system, where "GS-0930" corresponds to the "Hearings and Appeals" occupational series. This
classification is used for federal employees working in legal and administrative adjudication.

The complete absence of "GS-0930" within the context of pharmacology, cell biology, or drug
development literature makes it impossible to fulfill the user's request. Key information required
for generating the detailed scientific documentation, such as the compound's mechanism of
action, its effects on cellular signaling pathways, and any existing quantitative data from in vitro

or in vivo studies, is unavailable.

Organotypic raft cultures are a sophisticated in vitro 3D cell culture technique that mimics the
architecture of native tissues. They are widely used in various research fields, including
virology, cancer biology, and toxicology, to study the effects of compounds on tissue-like
structures. Protocols for establishing these cultures are well-documented and involve the
growth of epithelial cells on a collagen matrix at an air-liquid interface to promote stratification
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and differentiation. However, without a specific compound to investigate, the application notes
and protocols requested cannot be developed.

Therefore, we are unable to provide the requested detailed application notes, experimental
protocols, data tables, and signaling pathway diagrams for "GS-0930" in organotypic raft
cultures. We urge the user to verify the name or designation of the compound of interest. Any
additional information, such as an alternative name, chemical structure, or the context of the
research (e.g., the target pathway or disease model), would be essential to proceed with this
request.

 To cite this document: BenchChem. [Unraveling the Identity of GS-0930: A Case of Mistaken
Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166231#application-of-gs-0930-in-organotypic-raft-
cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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